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Compound of Interest

Compound Name: Aminoquinol triphosphate

Cat. No.: B1667111 Get Quote

A focused analysis of 4-aminoquinoline derivatives, with reference to the structural

characteristics of Aminoquinol Triphosphate.

Disclaimer: The specific compound "aminoquinol triphosphate" is indexed in chemical

databases such as PubChem with the chemical formula C26H40Cl2N3O12P3 and the

synonym 7-Chloro-2-(o-chlorostyryl)-4-((4-(diethylamino)-1-methylbutyl)amino)quinoline

triphosphate[1]. However, a comprehensive body of peer-reviewed literature detailing its

specific biological activities, mechanisms of action in molecular biology, or established

experimental protocols is not readily available. This guide will, therefore, focus on the well-

documented class of 4-aminoquinoline derivatives, to which aminoquinol triphosphate
belongs, to provide a relevant and technically detailed overview for researchers, scientists, and

drug development professionals. The information presented should be considered in the

context of this broader class of compounds.

Introduction to 4-Aminoquinolines
4-Aminoquinolines are a significant class of heterocyclic aromatic compounds that form the

backbone of numerous therapeutic agents[2]. The quinoline ring system, with an amino group

at the 4-position, is a privileged scaffold in medicinal chemistry, renowned for its interaction with

biological macromolecules. Historically, 4-aminoquinolines, such as chloroquine and

amodiaquine, have been cornerstone drugs in the treatment and prevention of malaria[2]. More

recently, their therapeutic potential has been expanded to include anticancer, anti-inflammatory,

and antileishmanial properties[3][4][5].
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The structural characteristic of a triphosphate moiety on an aminoquinoline scaffold, as seen in

aminoquinol triphosphate, suggests a potential role in cellular signaling or as a pro-drug that

is metabolized to an active form. Triphosphate molecules, such as adenosine triphosphate

(ATP), are the primary energy currency of the cell and are central to numerous signaling

pathways[6][7][8].

Synthesis of 4-Aminoquinoline Derivatives
The synthesis of 4-aminoquinoline derivatives is well-established, with several common

strategies employed.

General Synthetic Approach: A prevalent method for synthesizing 4-aminoquinolines is through

nucleophilic aromatic substitution (SNAr)[9]. This typically involves the reaction of a 4-

chloroquinoline with a primary or secondary amine.

A general workflow for the synthesis of 4-aminoquinoline derivatives is depicted below:
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4,7-dichloroquinoline

Nucleophilic Aromatic Substitution (SNAr)Primary or Secondary Amine

Solvent (e.g., DMF, Alcohol)

Heating (Conventional or Microwave) Work-up (e.g., extraction, purification) 4-Aminoquinoline Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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